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Compound of Interest

Compound Name: Orthohydroxyatorvastatin

CAS No.: 214217-86-4

Cat. No.: B1311709

Get Quote

For the dedicated researchers, scientists, and drug development professionals navigating the

complex landscape of pharmaceutical research, the lifecycle of a compound extends far

beyond its synthesis and application. The final, and arguably one of the most critical, stages is

its proper disposal. This guide provides an in-depth, procedural framework for the safe and

compliant disposal of Orthohydroxyatorvastatin, an active metabolite of Atorvastatin. By

understanding the chemical nature of this compound and the regulatory landscape governing

its disposal, laboratories can ensure the safety of their personnel and the preservation of our

environment, building a foundation of trust that transcends the product itself.

The Chemical Identity and Hazard Profile of
Orthohydroxyatorvastatin
Orthohydroxyatorvastatin is a primary active metabolite of Atorvastatin, a widely used statin

medication for lowering cholesterol.[1] Like its parent compound, it is a potent inhibitor of HMG-

CoA reductase.[1] Understanding its inherent properties is the first step in establishing a safe

disposal protocol.
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A thorough review of available Safety Data Sheets (SDS) and scientific literature indicates that

while not classified as acutely toxic, Orthohydroxyatorvastatin and its parent compound,

Atorvastatin, are categorized with specific hazards that necessitate careful handling and

disposal.

Hazard
Classification

Description
GHS Hazard
Statement

Precautionary
Statement

Skin

Corrosion/Irritation

May cause skin

irritation.
H315

P264: Wash

thoroughly after

handling.

Serious Eye

Damage/Irritation

Causes serious eye

irritation.
H319

P280: Wear eye

protection/face

protection.

Specific Target Organ

Toxicity

May cause respiratory

irritation.
H335

P261: Avoid breathing

dust.

Reproductive Toxicity
May damage fertility

or the unborn child.
H360FD

P201: Obtain special

instructions before

use.

This table summarizes hazard information for Atorvastatin and its metabolites based on

available safety data sheets.[2][3][4]

Given its pharmacological activity and potential for reproductive toxicity, all waste containing

Orthohydroxyatorvastatin must be managed to prevent environmental release and

occupational exposure.

Regulatory Framework: Is Orthohydroxyatorvastatin
a Hazardous Waste?
The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the

Resource Conservation and Recovery Act (RCRA).[5] Pharmaceutical wastes can be classified

as hazardous if they are specifically listed (P- or U-listed) or if they exhibit certain

characteristics (ignitability, corrosivity, reactivity, or toxicity - D-listed).[6][7]
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Orthohydroxyatorvastatin is not found on the EPA's P or U lists of hazardous pharmaceutical

wastes.[8][9] Therefore, its classification as a hazardous waste depends on whether it meets

any of the "characteristic" criteria. Based on available data, pure, solid

Orthohydroxyatorvastatin does not typically exhibit the characteristics of ignitability,

corrosivity, or reactivity.[2][3] The toxicity characteristic is determined by a specific leaching

procedure (TCLP) which is not commonly performed on research quantities of such

compounds.

Therefore, in its pure form, Orthohydroxyatorvastatin is not typically classified as an RCRA

hazardous waste. However, it is crucial to consult with your institution's Environmental Health

and Safety (EHS) department, as state and local regulations may be more stringent.[10]

Furthermore, if dissolved in a solvent that is itself a characteristic hazardous waste (e.g., a

flammable solvent), the entire solution must be managed as hazardous waste.

The Disposal Workflow: A Step-by-Step Procedural
Guide
The following workflow provides a comprehensive approach to the disposal of

Orthohydroxyatorvastatin, from initial segregation to final disposition.

Waste Generation & Segregation Disposal Pathway Decision

Disposal Methods Final Disposition

Orthohydroxyatorvastatin Waste
(Pure compound, contaminated labware, solutions) Segregate at Point of Generation Choose Disposal Method

In-Lab Chemical Inactivation
(for aqueous solutions)

Aqueous Waste

Third-Party Disposal
(Licensed Contractor)

Solid Waste &
Contaminated Materials

Neutralize & Drain Dispose
(pending local regulations)

Secure Incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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